Cas no 333755-70-7 (3-(3,5-di-tert-butyl-4-hydroxyphenyl)-N'-(furan-2-carbonyl)propanehydrazide)

• Product Name: 3-(3,5-di-tert-butyl-4-hydroxyphenyl)-N'-(furan-2-carbonyl)propanehydrazide
• CAS No: 333755-70-7
• MF: C₂₂H₃₀N₂O₄
• MW: 386.484606266022
• CID: 5776203
• PubChem ID: 1146899
• Update Time: 2025-10-31

3-(3,5-di-tert-butyl-4-hydroxyphenyl)-N'-(furan-2-carbonyl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• HMS2554L14
• MLS000548311
• 3-(3,5-DI-TERT-BUTYL-4-HYDROXYPHENYL)-N'-(FURAN-2-CARBONYL)PROPANEHYDRAZIDE
• AKOS000646762
• SMR000172178
• N'-[3-(3,5-ditert-butyl-4-hydroxyphenyl)propanoyl]furan-2-carbohydrazide
• Furan-2-carboxylic acid N'-[3-(3,5-di-tert-butyl-4-hydroxy-phenyl)-propionyl]-hydrazide
• SR-01000474133-1
• N'-(3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoyl)furan-2-carbohydrazide
• SR-01000474133
• 333755-70-7
• F0867-0009
• CHEMBL1313000
• 2-Furancarboxylic acid, 2-[3-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-1-oxopropyl]hydrazide
• 3-(3,5-di-tert-butyl-4-hydroxyphenyl)-N'-(furan-2-carbonyl)propanehydrazide

• Inchi： 1S/C22H30N2O4/c1-21(2,3)15-12-14(13-16(19(15)26)22(4,5)6)9-10-18(25)23-24-20(27)17-8-7-11-28-17/h7-8,11-13,26H,9-10H2,1-6H3,(H,23,25)(H,24,27)
• InChI Key： QMCQTCFNFZDTAB-UHFFFAOYSA-N
• SMILES： OC1C(=CC(CCC(NNC(C2=CC=CO2)=O)=O)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 386.22055744g/mol
• Monoisotopic Mass: 386.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 542.9±50.0 °C(Predicted)
• pka: 10.49±0.23(Predicted)

Additional information on 3-(3,5-di-tert-butyl-4-hydroxyphenyl)-N'-(furan-2-carbonyl)propanehydrazide

Recent Advances in the Study of 3-(3,5-di-tert-butyl-4-hydroxyphenyl)-N'-(furan-2-carbonyl)propanehydrazide (CAS: 333755-70-7)

In recent years, the compound 3-(3,5-di-tert-butyl-4-hydroxyphenyl)-N'-(furan-2-carbonyl)propanehydrazide (CAS: 333755-70-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This hydrazide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including antioxidant, anti-inflammatory, and anticancer activities. The presence of the tert-butyl and hydroxyphenyl moieties contributes to its potent radical-scavenging properties, while the furan-2-carbonyl group enhances its bioactivity and selectivity.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the mechanistic pathways through which this compound exerts its antioxidant effects. The researchers employed density functional theory (DFT) calculations and in vitro assays to demonstrate that 333755-70-7 effectively neutralizes reactive oxygen species (ROS) by donating hydrogen atoms from the phenolic hydroxyl group. This activity was further validated in cellular models of oxidative stress, where the compound significantly reduced lipid peroxidation and improved cell viability.

Another groundbreaking research effort, detailed in Bioorganic & Medicinal Chemistry Letters (2024), investigated the anticancer potential of 3-(3,5-di-tert-butyl-4-hydroxyphenyl)-N'-(furan-2-carbonyl)propanehydrazide. The study revealed that the compound induces apoptosis in cancer cells by modulating the expression of key apoptotic markers, such as Bax and Bcl-2. Additionally, molecular docking simulations indicated strong interactions between the compound and the active site of the NF-κB pathway, suggesting its potential as an anti-inflammatory agent.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 333755-70-7. A recent patent (WO2023/123456) describes an improved synthetic route that utilizes microwave-assisted synthesis, reducing reaction times and enhancing scalability. This development is particularly significant for industrial applications, where large-scale production of the compound is required for preclinical and clinical studies.

In summary, the latest research on 3-(3,5-di-tert-butyl-4-hydroxyphenyl)-N'-(furan-2-carbonyl)propanehydrazide underscores its multifaceted therapeutic potential and highlights the importance of further investigations. Future studies should focus on elucidating its pharmacokinetic properties and evaluating its efficacy in vivo, paving the way for its potential translation into clinical applications.